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Compound of Interest

5-Amino-3-(3-
Compound Name: )
methoxyphenyl)isoxazole

Cat. No.: B054138

An In-depth Technical Guide to 5-Amino-3-(3-
methoxyphenyl)isoxazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of 5-Amino-3-(3-methoxyphenyl)isoxazole (CAS Number:
119162-46-8). Due to the limited availability of specific experimental data for this particular
isomer, this document also includes comparative data from its better-characterized structural
isomer, 5-Amino-3-(4-methoxyphenyl)isoxazole, to provide a contextual understanding. The
guide details general synthetic methodologies applicable to this class of compounds and
explores the known biological significance of the isoxazole scaffold, offering insights for
researchers in medicinal chemistry and drug discovery.

Chemical Identity and Properties

5-Amino-3-(3-methoxyphenyl)isoxazole is a heterocyclic compound featuring a central
isoxazole ring substituted with an amino group at the 5-position and a 3-methoxyphenyl group
at the 3-position.

Table 1: Core Chemical Data for 5-Amino-3-(3-methoxyphenyl)isoxazole
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Property Value Source
CAS Number 119162-46-8 [1]
Molecular Formula C10H10N202 [1]
Molecular Weight 190.2 g/mol [1]
) 97% (as commercially
Purity _ [1]
available)

While specific experimental data for the melting point, boiling point, and solubility of 5-Amino-
3-(3-methoxyphenyl)isoxazole are not readily available in the public domain, data for the
closely related structural isomer, 5-Amino-3-(4-methoxyphenyl)isoxazole, can offer some
insight. It is crucial to note that these values are for the 4-methoxy isomer and may differ for the
3-methoxy isomer.

Table 2: Comparative Chemical Properties of 5-Amino-3-(4-methoxyphenyl)isoxazole

Property Value Source
CAS Number 86685-98-5 [2][3]
Molecular Formula C10H10N202 [2][3]
Molecular Weight 190.20 g/mol [2][3]
Melting Point 135-139 °C (literature) [2]
Appearance Solid

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 5-Amino-3-(3-
methoxyphenyl)isoxazole is not extensively documented. However, a general and adaptable
method for the synthesis of related 3-amino-5-arylisoxazoles has been described, which
involves the reaction of an arylpropiolonitrile with hydroxylamine. The following represents a
plausible synthetic route that could be adapted for the target molecule.
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General Experimental Protocol: Synthesis of 3-Amino-5-
arylisoxazoles

This protocol is adapted from a patented method for a positional isomer and would require

optimization for the synthesis of 5-Amino-3-(3-methoxyphenyl)isoxazole.

Materials:

Arylpropiolonitrile (in this case, 3-methoxyphenylpropiolonitrile)
Hydroxylamine hydrochloride

Sodium hydroxide (aqueous solution, e.g., 10%)

Ethanol

Ether (or other suitable extraction solvent)

Anhydrous sodium sulfate

Hydrochloric acid (aqueous solution, e.g., 10%)

Procedure:

A solution of the arylpropiolonitrile in ethanol is prepared.

Separately, a solution of hydroxylamine hydrochloride in aqueous sodium hydroxide is
prepared.

The hydroxylamine solution is added to the arylpropiolonitrile solution.
The reaction mixture is stirred at room temperature, typically overnight.
Following the reaction, the mixture is extracted with a suitable organic solvent, such as ether.

The combined organic extracts are washed with water and dried over anhydrous sodium
sulfate.
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e The solvent is removed under reduced pressure.

e The crude product is then purified. This may involve an acid-base extraction where the
residue is dissolved in aqueous hydrochloric acid, washed to remove impurities, and then the
product is precipitated by making the solution alkaline with sodium hydroxide.

» Further purification can be achieved by recrystallization from a suitable solvent system (e.qg.,
agueous ethanol) to yield the final 3-amino-5-arylisoxazole product.[4]
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General Synthetic Workflow for Amino-Arylisoxazoles
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Caption: General workflow for the synthesis of 5-Amino-3-arylisoxazoles.
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Biological Activity and Signaling Pathways

Specific biological activities and associated signaling pathways for 5-Amino-3-(3-
methoxyphenyl)isoxazole have not been reported. However, the isoxazole ring is a well-
established pharmacophore present in numerous compounds with a wide range of biological
activities.[5][6]

General Biological Activities of the Isoxazole Scaffold:

» Anti-inflammatory: Many isoxazole derivatives exhibit anti-inflammatory properties. For
example, some compounds have been shown to inhibit the production of pro-inflammatory
cytokines like TNF-a.

e Anticancer: The isoxazole nucleus is a key component of some anticancer agents, with
activities including the inhibition of tumor cell proliferation.

o Antibacterial and Antifungal: The isoxazole moiety is found in several antimicrobial drugs.
e Analgesic: Certain isoxazole derivatives have demonstrated pain-relieving effects.[7]

e Immunomodulatory: Some isoxazoles can modulate the immune response, for instance, by
suppressing the proliferation of immune cells.[8]

Given the prevalence of anti-inflammatory activity among isoxazole-containing compounds, a
hypothetical signaling pathway that could be modulated by a compound like 5-Amino-3-(3-
methoxyphenyl)isoxazole is the NF-kB signaling pathway, a key regulator of inflammation.

Hypothetical Signaling Pathway Involvement:

The diagram below illustrates a simplified representation of the NF-kB signaling pathway, which
iIs a common target for anti-inflammatory drug discovery. It is plausible that a novel isoxazole
derivative could exert its effects by modulating one or more components of this pathway.
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Hypothetical Modulation of NF-kB Signaling by an Isoxazole Derivative
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Caption: Hypothetical inhibition of the NF-kB signaling pathway.
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Conclusion

5-Amino-3-(3-methoxyphenyl)isoxazole is a chemical entity with a confirmed molecular
structure and CAS number. While specific, experimentally-derived physicochemical and
biological data are currently limited, its structural similarity to other biologically active isoxazoles
suggests potential for further investigation in drug discovery and development. The general
synthetic routes and the known biological activities of the isoxazole scaffold provide a solid
foundation for researchers to explore the therapeutic potential of this and related compounds.
Future studies are warranted to fully characterize the chemical properties, develop optimized
synthetic protocols, and elucidate the specific biological mechanisms of action of 5-Amino-3-
(3-methoxyphenyl)isoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemuniverse.com [chemuniverse.com]
e 2. 5-AMINO-3-(4-METHOXYPHENYL)ISOXAZOLE | 86685-98-5 [chemicalbook.com]
e 3. scbt.com [scbt.com]

e 4.US3435047A - Process for preparing 3-aminoisoxazole derivatives - Google Patents
[patents.google.com]

e 5. Areview of isoxazole biological activity and present synthetic techniques - Int J Pharm
Chem Anal [ijpca.org]

e 6. ijpca.org [ijpca.org]
e 7. sarpublication.com [sarpublication.com]

e 8. SYNTHESIS AND IMMUNOREGULATORY PROPERTIES OF SELECTED 5-AMINO-3-
METHYL-4-ISOXAZOLECARBOXYLIC ACID BENZYLAMIDES - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [CAS number and chemical properties of 5-Amino-3-(3-
methoxyphenyl)isoxazole]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b054138?utm_src=pdf-body
https://www.benchchem.com/product/b054138?utm_src=pdf-body
https://www.benchchem.com/product/b054138?utm_src=pdf-body
https://www.benchchem.com/product/b054138?utm_src=pdf-custom-synthesis
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=42808
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1505375.htm
https://www.scbt.com/p/5-amino-3-4-methoxyphenyl-isoxazole-86685-98-5
https://patents.google.com/patent/US3435047A/en
https://patents.google.com/patent/US3435047A/en
https://ijpca.org/archive/volume/11/issue/4/article/22114
https://ijpca.org/archive/volume/11/issue/4/article/22114
https://ijpca.org/archive/volume/11/issue/4/article/22114/pdf
https://sarpublication.com/media/articles/SARJPS_51_18-27.pdf
https://pubmed.ncbi.nlm.nih.gov/29638060/
https://pubmed.ncbi.nlm.nih.gov/29638060/
https://pubmed.ncbi.nlm.nih.gov/29638060/
https://www.benchchem.com/product/b054138#cas-number-and-chemical-properties-of-5-amino-3-3-methoxyphenyl-isoxazole
https://www.benchchem.com/product/b054138#cas-number-and-chemical-properties-of-5-amino-3-3-methoxyphenyl-isoxazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b054138#cas-number-and-chemical-properties-of-5-
amino-3-3-methoxyphenyl-isoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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